NOTCH1
Target Description
NOTCH1 is a transmembrane receptor crucial for cell fate determination, differentiation, proliferation, and apoptosis. It plays a pivotal role in embryonic development and adult tissue homeostasis. Dysregulation of NOTCH1 signaling is implicated in various cancers, including T-cell acute lymphoblastic leukemia (T-ALL), and other developmental disorders, making it a significant therapeutic target for novel drug development.
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急性淋巴性白血病
Acute Lymphoblastic Leukemia
阿尔茨海默病
Alzheimer's Disease
炎症性肠病
Inflammatory Bowel Disease
脂质代谢障碍
Disorder of lipid metabolism
类风湿性关节炎
Rheumatoid arthritis
蛛网膜下腔出血
Subarachnoid Hemorrhage
白血病
Leukemia
癌症
Cancer
糖尿病性神经病变
Diabetic Neuropathy
胶质母细胞瘤
Glioblastoma
急性淋巴细胞白血病
Acute Lymphoblastic Leukemia
神经发育障碍
Neurodevelopmental Disorders
遗传性致畸综合征
Hereditary Teratogenic Syndromes